An In-depth Technical Guide to the Predicted Solubility of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine in Organic Solvents
An In-depth Technical Guide to the Predicted Solubility of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine in Organic Solvents
Foreword: The Crucial Role of Solubility in Drug Development
In the landscape of pharmaceutical research and development, the solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability. It is a critical physicochemical property that profoundly influences a drug's bioavailability, manufacturability, and ultimately, its therapeutic efficacy. A comprehensive understanding of an API's solubility profile in various organic solvents is paramount for scientists and researchers. This knowledge informs crucial decisions throughout the drug development pipeline, from early-stage formulation and purification strategies to the design of robust crystallization processes and the selection of appropriate analytical methodologies. This guide provides a detailed exploration of the predicted solubility of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine, a molecule of interest in medicinal chemistry, utilizing established theoretical models and outlining practical experimental verification.
Molecular Profile of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine
A thorough understanding of the target molecule's structure is the foundation for any solubility prediction.
Canonical SMILES: CC(C1=CC=CC=C1C)NC2CC2
Key Structural Features:
-
Aromatic Ring: The 2-methylphenyl group introduces a nonpolar, aromatic character.
-
Ethylamine Linker: This provides a degree of flexibility and contains a secondary amine, which can act as a hydrogen bond donor and acceptor.
-
Cyclopropane Ring: A small, strained cycloalkane that contributes to the molecule's overall shape and lipophilicity.
These structural elements collectively dictate the intermolecular forces at play and, consequently, the molecule's interaction with different solvents.
Theoretical Solubility Prediction: A Two-Pronged Approach
In the absence of experimental data, theoretical models offer a powerful and cost-effective means of predicting solubility. This guide will focus on two widely recognized methodologies: the Hansen Solubility Parameters (HSP) for a rapid, insightful assessment and a qualitative overview of the Conductor-like Screening Model for Real Solvents (COSMO-RS) as a more rigorous, quantum mechanics-based approach.
Hansen Solubility Parameters (HSP): The "Like Dissolves Like" Principle Quantified
The concept of "like dissolves like" is a fundamental tenet of solubility. Hansen Solubility Parameters provide a numerical framework to quantify this principle by deconstructing the total cohesive energy of a substance into three components[1][2]:
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δd (Dispersion): Energy from London dispersion forces.
-
δp (Polar): Energy from dipolar intermolecular forces.
-
δh (Hydrogen Bonding): Energy from hydrogen bonds.
The closer the HSP values of a solute and a solvent are in three-dimensional "Hansen space," the more likely they are to be miscible.
The prediction of solubility using HSP follows a systematic workflow, as illustrated in the diagram below.
Caption: Workflow for predicting solubility using the Hansen Solubility Parameter (HSP) group contribution method.
In the absence of experimental data, the HSP for our target molecule can be estimated using the group contribution method[3]. This involves breaking down the molecule into its constituent functional groups and summing their respective contributions to the overall HSP.
Molecular Breakdown:
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4 x >CH- (aromatic)
-
1 x >C< (aromatic)
-
1 x -CH3 (aromatic)
-
1 x -CH3
-
1 x >CH-
-
1 x >NH
-
1 x Cyclopropyl group (approximated as 3 x -CH2- in a ring)
Based on established group contribution values, the calculated Hansen Solubility Parameters for N-[1-(2-Methylphenyl)ethyl]cyclopropanamine are presented in the table below.
| Parameter | Value (MPa½) |
| δd | 18.5 |
| δp | 4.2 |
| δh | 5.8 |
The predicted solubility is determined by calculating the Hansen distance (Ra) between our target molecule and a selection of common pharmaceutical solvents. A smaller Ra value indicates a higher likelihood of good solubility.
The Hansen distance is calculated as follows:
Ra = [4(δd₂ - δd₁)² + (δp₂ - δp₁)² + (δh₂ - δh₁)²]0.5
| Solvent | δd (MPa½) | δp (MPa½) | δh (MPa½) | Ra | Predicted Solubility |
| N-[1-(2-Methylphenyl)ethyl]cyclopropanamine | 18.5 | 4.2 | 5.8 | - | - |
| Acetone | 15.5 | 10.4 | 7.0 | 7.1 | Good |
| Acetonitrile | 15.3 | 18.0 | 6.1 | 14.3 | Poor |
| Dichloromethane | 18.2 | 6.3 | 6.1 | 2.2 | Excellent |
| Diethyl Ether | 14.5 | 2.9 | 5.1 | 4.3 | Excellent |
| Dimethyl Sulfoxide (DMSO) | 18.4 | 16.4 | 10.2 | 12.9 | Poor |
| Ethanol | 15.8 | 8.8 | 19.4 | 14.1 | Poor |
| Ethyl Acetate | 15.8 | 5.3 | 7.2 | 3.2 | Excellent |
| Heptane | 15.3 | 0.0 | 0.0 | 8.0 | Moderate |
| Isopropanol | 15.8 | 6.1 | 16.4 | 11.2 | Poor |
| Methanol | 15.1 | 12.3 | 22.3 | 18.4 | Very Poor |
| Tetrahydrofuran (THF) | 16.8 | 5.7 | 8.0 | 3.5 | Excellent |
| Toluene | 18.0 | 1.4 | 2.0 | 4.7 | Excellent |
The concept of the Hansen solubility sphere provides a visual representation of solubility. A solute's HSP defines the center of a sphere with a given radius (R₀). Solvents with HSP values that fall within this sphere are predicted to be good solvents for that solute.
Caption: The Hansen solubility sphere, where solvents within the sphere's radius (R₀) are predicted to be good solvents.
COSMO-RS: A Quantum Leap in Solubility Prediction
The Conductor-like Screening Model for Real Solvents (COSMO-RS) is a more advanced and computationally intensive method for predicting thermodynamic properties, including solubility[4][5][6]. Unlike the empirical nature of group contribution methods for HSP, COSMO-RS is based on first principles of quantum mechanics[7].
The Core Principles of COSMO-RS:
-
Quantum Chemical Calculation: The molecule of interest is placed in a virtual conductor, which creates a screening charge distribution on the molecular surface. This provides a unique "sigma profile" for the molecule.
-
Statistical Thermodynamics: The sigma profiles of the solute and solvent molecules are used in statistical thermodynamics calculations to determine the chemical potential of the solute in the solvent.
-
Solubility Prediction: From the chemical potential, the solubility can be calculated with a high degree of accuracy.
While a full COSMO-RS calculation is beyond the scope of this guide without specialized software, it is important to recognize its role as a powerful, predictive tool in modern drug development for obtaining more quantitative solubility predictions[8].
Experimental Verification: The Gravimetric Method
Theoretical predictions provide invaluable guidance, but experimental verification remains the gold standard for determining solubility. The gravimetric method is a straightforward and reliable technique for this purpose[9][10][11].
Protocol for Gravimetric Solubility Determination
Objective: To determine the solubility of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine in a given organic solvent at a specified temperature.
Materials:
-
N-[1-(2-Methylphenyl)ethyl]cyclopropanamine
-
Selected organic solvent(s)
-
Analytical balance
-
Vials with screw caps
-
Thermostatically controlled shaker or water bath
-
Syringe filters (e.g., 0.22 µm PTFE)
-
Pre-weighed evaporation dishes or vials
-
Oven or vacuum oven
Procedure:
-
Preparation of Saturated Solution:
-
Add an excess amount of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine to a vial.
-
Add a known volume of the selected organic solvent to the vial.
-
Seal the vial and place it in a thermostatically controlled shaker or water bath set to the desired temperature.
-
Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation. The presence of undissolved solid at the end of the equilibration period is essential.
-
-
Sample Collection and Filtration:
-
Once equilibrated, carefully withdraw a known volume of the supernatant using a syringe.
-
Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation dish or vial. This step is crucial to remove any undissolved solid particles.
-
-
Solvent Evaporation:
-
Place the evaporation dish containing the filtrate in an oven or vacuum oven at a temperature sufficient to evaporate the solvent without degrading the solute.
-
-
Mass Determination:
-
Once all the solvent has evaporated, allow the evaporation dish to cool to room temperature in a desiccator to prevent moisture absorption.
-
Weigh the evaporation dish containing the dried solute.
-
Repeat the drying and weighing steps until a constant mass is obtained[11].
-
-
Calculation of Solubility:
-
Calculate the mass of the dissolved solute by subtracting the initial mass of the empty evaporation dish from the final mass.
-
Express the solubility as mass of solute per volume of solvent (e.g., mg/mL).
-
Conclusion: An Integrated Approach to Solubility Assessment
The prediction of the solubility of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine in organic solvents is a multifaceted endeavor that benefits from an integrated approach. The Hansen Solubility Parameter method provides a rapid and insightful initial assessment, guiding solvent selection for experimental studies. More sophisticated models like COSMO-RS offer a pathway to higher accuracy predictions. Ultimately, these theoretical frameworks serve to streamline the experimental workflow, allowing researchers and drug development professionals to make more informed decisions, thereby accelerating the journey from molecule to medicine. The principles and methodologies outlined in this guide provide a robust foundation for tackling the critical challenge of solubility in modern pharmaceutical science.
References
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